Cas no 27304-20-7 (D-Ribonolactone 2,3-Cyclohexyl Ketal)

• Product Name: D-Ribonolactone 2,3-Cyclohexyl Ketal
• CAS No: 27304-20-7
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 251003
• PubChem ID: 24878147
• Update Time: 2025-06-09

D-Ribonolactone 2,3-Cyclohexyl Ketal Chemical and Physical Properties

Names and Identifiers

• D-Ribonic acid,2,3-O-cyclohexylidene-, g-lactone
• D-Ribonolactone 2,3-Cyclohexyl Ketal
• (3aR,6R,6aR)-6-(hydroxymethyl)spiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one
• 23-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
• D-Ribonolactone 2,3-
• DTXSID30559556
• AKOS015912597
• 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone, 97%
• 2,3-Cyclohexylidene-D-ribonic acid gamma -lactone
• (3A'R,4'R,6a'R)-4'-(hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-6'(4'H)-one
• 2 3-O-CYCLOHEXYLIDENE-D-RIBONIC ACID
• SCHEMBL7148032
• (3aR, 6R, 6aR)-6-(hydroxymethyl)spiro[6, 6a-dihydro-3aH-furo[3, 4-d][1, 3]dioxole-2, 1'-cyclohexane]-4-one
• 27304-20-7
• (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one (non-preferred name)
• 2,3-Cyclohexylidene-D-ribonic acid gamma-lactone
• J-016723
• (3a'R,6'R,6a'R)-6'-(Hydroxymethyl)dihydrospiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxol]-4'(3a'H)-one
• 2,3-O-Cyclohexylidene-D-ribono-1,4-lactone; 2,3-O-Cyclohexylidene-D-ribonic Acid gamma-lactone;

• MDL： MFCD03093940
• Inchi： 1S/C11H16O5/c12-6-7-8-9(10(13)14-7)16-11(15-8)4-2-1-3-5-11/h7-9,12H,1-6H2/t7-,8-,9-/m1/s1
• InChI Key： PPHFUIUOGMRDON-IWSPIJDZSA-N
• SMILES： O1[C@@H]2[C@@H](CO)OC([C@@H]2OC21CCCCC2)=O

Computed Properties

• Exact Mass: 228.09977361g/mol
• Monoisotopic Mass: 228.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 130-133 °C (lit.)
• Solubility: Not available
• Optical Activity: [α]20/D −55°, c = 1 in chloroform

D-Ribonolactone 2,3-Cyclohexyl Ketal Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals